2-[5-(3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(3-nitrophenyl)-3-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H8N4O3/c18-17(19)10-5-3-4-9(8-10)13-15-12(16-20-13)11-6-1-2-7-14-11/h1-8H
• InChI Key: YYKRPCBJFTUNFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NOC(=N2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C13H8N4O3
• DSSTOX Substance ID: DTXSID80357741
• Molecular Weight: 268.23 g/mol
• Solubility: 6.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 5799-85-9

Description

2-[5-(3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a heterocyclic organic compound that contains a pyridine ring and an oxadiazole ring. The compound is known to exhibit various biological activities, making it a promising candidate for use in different fields of research.

Mechanism of Action

The mechanism of action of 2-[5-(3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood. However, studies have shown that the compound exerts its biological activities by inhibiting specific enzymes and proteins involved in various cellular processes. For instance, the compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
2-[5-(3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been shown to exhibit various biochemical and physiological effects. The compound has been shown to possess anti-inflammatory, anti-cancer, and antibacterial activities. Additionally, the compound has been shown to exhibit antioxidant properties, making it a potential candidate for use in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-[5-(3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments is its ability to exhibit various biological activities. The compound is relatively easy to synthesize, making it readily available for use in different research studies. However, one of the limitations of using the compound is its potential toxicity, which may limit its use in certain research studies.

Future Directions

There are several future directions for the use of 2-[5-(3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine in scientific research. One of the significant directions is the development of new drugs based on the compound. The compound has shown potential in the treatment of various diseases, and further research may lead to the development of more potent and selective drugs. Additionally, the compound can be used as a probe for studying specific cellular processes and pathways, leading to a better understanding of various biological processes.

Synthesis Methods

The synthesis of 2-[5-(3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine can be achieved through several methods. One of the commonly used methods involves the reaction between 3-nitrobenzohydrazide and pyridine-2-carboxylic acid hydrazide in the presence of phosphorous oxychloride. The reaction results in the formation of the desired compound in good yields.

Scientific Research Applications

2-[5-(3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine has shown potential applications in various fields of scientific research. One of the significant applications is in the field of medicinal chemistry, where the compound can be used as a lead compound for the development of new drugs. The compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and bacterial infections.